BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of potassium D-tartrate monobasic in
different solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium D-tartrate monobasic

Cat. No.: B1630022

An In-depth Technical Guide to the Solubility of Potassium D-Tartrate Monobasic
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium D-
tartrate monobasic (also known as potassium hydrogen D-tartrate) in various solvents. This
information is critical for a range of applications, from pharmaceutical formulation to chemical
synthesis. The following sections detail quantitative solubility data, experimental protocols for
solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of potassium D-tartrate monobasic is significantly influenced by the solvent
system and temperature. The following tables summarize the available quantitative data.

Table 1: Solubility of Potassium D-Tartrate Monobasic in Aqueous Solutions
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Solubility ( g/100

Solvent Temperature (°C) mL) Solubility (g/L)
Water 10 ~0.4 ~4

Water 20 0.57 5.2,5.7

Water 21.6 5.56

Water 25

Water 100 6.1 61

10% Ethanol in Water ~ 21.6 3.29

Note: Data is compiled from multiple sources and slight variations may exist.[1][2][3] A

saturated solution in water at 25°C has a pH of approximately 3.557.[3]

Table 2: Qualitative Solubility of Potassium D-Tartrate Monobasic in Organic Solvents

Solvent

Solubility Description

Ethanol

Insoluble / Slightly Soluble[4]

Alcohol (General)

Insoluble[3][5]

Acetic Acid

Insoluble[3]

Experimental Protocol: Determination of Solubility

by Titration

A common and reliable method for determining the solubility of potassium D-tartrate

monobasic, a weak acid, is through titration with a standardized strong base, such as sodium

hydroxide (NaOH).

Objective: To determine the concentration of a saturated potassium D-tartrate monobasic

solution, and thus its solubility.

Materials and Reagents:
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» Potassium D-tartrate monobasic, solid

 Distilled or deionized water

o Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)
e Phenolphthalein indicator solution

o Beakers and Erlenmeyer flasks

e Magnetic stirrer and stir bar

o Volumetric flasks, pipettes, and burette

 Filter paper and funnel

o Constant temperature bath (optional, for temperature-specific measurements)
Procedure:

o Preparation of the Saturated Solution:

o Add an excess amount of solid potassium D-tartrate monobasic to a known volume of
the desired solvent (e.g., 100 mL of distilled water) in a beaker. The presence of
undissolved solid is crucial to ensure saturation.

o Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 1-2 hours)
to ensure equilibrium is reached. For precise temperature-dependent solubility, this should
be done in a constant temperature bath.

o Filtration:
o Allow the undissolved solid to settle.

o Carefully filter the supernatant through a filter paper to remove all solid particles. The
collected filtrate is the saturated solution.

o Titration:
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o Accurately pipette a known volume of the saturated filtrate (e.g., 25.00 mL) into a clean
Erlenmeyer flask.

o Add 2-3 drops of phenolphthalein indicator to the flask. The solution should remain
colorless.

o Fill a clean burette with the standardized NaOH solution and record the initial volume.

o Titrate the potassium D-tartrate monobasic solution with the NaOH solution until the first
permanent faint pink color appears. This is the endpoint of the titration.

o Record the final volume of the NaOH solution.

o Repeat the titration at least two more times with fresh aliquots of the saturated solution to
ensure accuracy and reproducibility.

Calculations:
» Moles of NaOH used:

o Moles NaOH = Molarity of NaOH x (Volume of NaOH used in Liters)
e Moles of Potassium D-Tartrate Monobasic:

o Since the reaction between potassium D-tartrate monobasic (a monoprotic acid in this
context) and NaOH is a 1:1 molar ratio, the moles of potassium D-tartrate monobasic
are equal to the moles of NaOH used.

o Moles KHT = Moles NaOH
e Molar Solubility:

o Molar Solubility (mol/L) = Moles KHT / Volume of filtrate titrated in Liters
e Solubility in g/L:

o Solubility (g/L) = Molar Solubility (mol/L) x Molar Mass of Potassium D-Tartrate
Monobasic (188.18 g/mol )
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Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of potassium D-tartrate monobasic.
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Preparation of Saturated Solution

Add excess potassium D-tartrate monobasic to solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Potassium Bitartrate | C4H506K | CID 23681127 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2. laffort.com [laffort.com]

» 3. Potassium bitartrate - Wikipedia [en.wikipedia.org]

e 4. Potassium Bitartrate Cream of Tartar USP Manufacturers [anmol.org]

e 5. Potassium hydrogen tartrate | OIV [oiv.int]

« To cite this document: BenchChem. [Solubility of potassium D-tartrate monobasic in different
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630022#solubility-of-potassium-d-tartrate-
monobasic-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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